Cas no 1806986-58-2 (Methyl 5-cyano-4-(difluoromethyl)-3-methoxypyridine-2-acetate)

• Product Name: Methyl 5-cyano-4-(difluoromethyl)-3-methoxypyridine-2-acetate
• CAS No: 1806986-58-2
• MF: C₁₁H₁₀F₂N₂O₃
• MW: 256.205509662628
• CID: 4807191
• Update Time: 2025-10-18

Methyl 5-cyano-4-(difluoromethyl)-3-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-4-(difluoromethyl)-3-methoxypyridine-2-acetate

• Inchi： 1S/C11H10F2N2O3/c1-17-8(16)3-7-10(18-2)9(11(12)13)6(4-14)5-15-7/h5,11H,3H2,1-2H3
• InChI Key： TUFUEBJCAYLKFK-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CN=C(CC(=O)OC)C=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1
• Topological Polar Surface Area: 72.2

Additional information on Methyl 5-cyano-4-(difluoromethyl)-3-methoxypyridine-2-acetate

Methyl 5-cyano-4-(difluoromethyl)-3-methoxypyridine-2-acetate: A Comprehensive Overview

The compound Methyl 5-cyano-4-(difluoromethyl)-3-methoxypyridine-2-acetate (CAS No. 1806986-58-2) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring substituted with cyano, difluoromethyl, and methoxy groups, along with an acetate ester moiety. The combination of these functional groups makes it a versatile building block for further chemical modifications and reactions.

Recent studies have highlighted the importance of such multifunctional compounds in drug discovery and agrochemical development. The cyano group is known for its ability to enhance the electronic properties of the molecule, while the difluoromethyl group introduces steric hindrance and fluorine-based reactivity. The methoxy group, on the other hand, contributes to solubility and bioavailability, making this compound a promising candidate for various biological assays.

One of the most intriguing aspects of Methyl 5-cyano-4-(difluoromethyl)-3-methoxypyridine-2-acetate is its potential as an intermediate in the synthesis of bioactive compounds. Researchers have explored its role in constructing complex heterocyclic frameworks, which are essential in the development of novel pharmaceutical agents. For instance, the acetate ester group can be readily converted into carboxylic acids or other derivatives, enabling further functionalization and optimization of biological activity.

The synthesis of this compound involves a series of carefully designed reactions that ensure high purity and yield. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution to introduce the cyano, difluoromethyl, and methoxy groups. The final step involves esterification to form the acetate moiety, completing the structure of this intricate molecule.

From an environmental standpoint, the stability and biodegradability of Methyl 5-cyano-4-(difluoromethyl)-3-methoxypyridine-2-acetate have been evaluated under various conditions. These studies are crucial for assessing its potential impact on ecosystems and ensuring its safe use in industrial applications. Preliminary results suggest that the compound exhibits moderate stability under standard conditions, with degradation pathways involving hydrolysis and microbial activity.

In terms of applications, this compound has shown promise in agrochemical research, particularly in the development of herbicides and fungicides. Its ability to inhibit key enzymatic pathways in plant pathogens makes it a valuable tool for protecting crops from diseases. Additionally, ongoing research is exploring its potential as a precursor for synthesizing advanced materials with tailored electronic properties.

Looking ahead, the development of efficient synthesis routes for Methyl 5-cyano-4-(difluoromethyl)-3-methoxypyridine-2-acetate remains a critical area of focus. Researchers are investigating green chemistry approaches to minimize waste and reduce environmental impact. These efforts align with global initiatives to promote sustainable practices in chemical manufacturing.

In conclusion, Methyl 5-cyano-4-(difluoromethyl)-3-methoxypyridine-2-acetate (CAS No. 1806986-58-2) is a multifaceted compound with significant potential across diverse fields. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in modern chemical research. As further investigations unfold, this compound is expected to contribute even more to the advancement of science and technology.